![molecular formula C13H18F3N3O4 B6272579 N-cyclopropyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxamide, trifluoroacetic acid CAS No. 2649011-43-6](/img/new.no-structure.jpg)
N-cyclopropyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxamide, trifluoroacetic acid
Overview
Description
N-cyclopropyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxamide, trifluoroacetic acid is a complex organic compound with a molecular weight of 337.3 g/mol
Preparation Methods
Synthetic Routes and Reaction Conditions: The compound can be synthesized through multiple synthetic routes, often involving the reaction of cyclopropylamine with appropriate precursors under controlled conditions. The reaction typically requires the use of strong bases and specific solvents to facilitate the formation of the desired product.
Industrial Production Methods: In an industrial setting, the production of this compound involves large-scale chemical reactions, often carried out in reactors designed to handle high pressures and temperatures. The process requires careful monitoring to ensure the purity and yield of the final product.
Chemical Reactions Analysis
Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides and strong nucleophiles.
Major Products Formed: The reactions can yield a variety of products, depending on the specific conditions and reagents used. For example, oxidation reactions may produce carboxylic acids, while reduction reactions can lead to the formation of amines.
Scientific Research Applications
This compound has several applications in scientific research, including:
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: It may serve as a potential inhibitor for certain enzymes or proteins.
Medicine: Its derivatives could be explored for pharmaceutical applications, such as drug development.
Industry: It can be utilized in the production of advanced materials and chemicals.
Mechanism of Action
The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes by binding to their active sites, thereby modulating their activity.
Comparison with Similar Compounds
When compared to similar compounds, N-cyclopropyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxamide, trifluoroacetic acid stands out due to its unique structure and potential applications. Similar compounds include:
N-cyclopropyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride
1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3-carboxylic acid hydrochloride
These compounds share structural similarities but may differ in their reactivity and applications.
Properties
CAS No. |
2649011-43-6 |
|---|---|
Molecular Formula |
C13H18F3N3O4 |
Molecular Weight |
337.3 |
Purity |
95 |
Origin of Product |
United States |
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